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Compound of Interest

Compound Name: 4-Chlorophenyl ether

CAS No.: 2444-89-5

Cat. No.: B1346637 Get Quote

An In-depth Technical Guide to 4-Chlorophenyl Phenyl Ether for Researchers and Drug

Development Professionals

Introduction
4-Chlorophenyl phenyl ether is a halogenated aromatic ether that has garnered interest in

various chemical and pharmaceutical research fields. Its specific structural characteristics,

featuring a phenyl group and a 4-chlorophenyl group linked by an ether bond, impart distinct

physicochemical properties that make it a subject of study and a precursor in synthetic

chemistry. This technical guide provides a comprehensive overview of 4-Chlorophenyl phenyl

ether, including its molecular characteristics, synthesis, and potential applications, with a

particular focus on its relevance to drug development professionals.

Core Molecular and Physical Properties
The fundamental characteristics of a molecule are critical for its application in research and

development. For 4-Chlorophenyl phenyl ether, these properties dictate its behavior in

chemical reactions and biological systems.

Molecular Formula and Weight
The chemical identity of 4-Chlorophenyl phenyl ether is defined by its constituent atoms and

their arrangement.
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Molecular Formula: C₁₂H₉ClO[1]

Molecular Weight: 204.65 g/mol [2][3]

It is crucial to distinguish 4-Chlorophenyl phenyl ether from similar-sounding compounds to

ensure the correct substance is used in experimental settings. The following table clarifies

these distinctions.

Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

4-Chlorophenyl phenyl

ether
7005-72-3 C₁₂H₉ClO 204.65[2]

Bis(4-chlorophenyl)

ether
2444-89-5 C₁₂H₈Cl₂O 239.1[4][5]

4-Chlorophenyl

glycidyl ether
2212-05-7 C₉H₉ClO₂ 184.62[6]

4-Chlorophenyl methyl

ether
623-12-01 C₇H₇ClO 142.58[7]

Physicochemical Properties
The physical state and solubility of 4-Chlorophenyl phenyl ether are key considerations for its

handling, storage, and application in various experimental protocols.

Appearance: Colorless liquid[2][8]

Density: Approximately 1.193 - 1.2026 g/cm³[1][8]

Melting Point: -8 °C[8]

Boiling Point: 284-285 °C[8]

Solubility: Insoluble or slightly soluble in water[1][8]

Vapor Pressure: 0.0027 mmHg at 25 °C[8]
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Synthesis of 4-Chlorophenyl Phenyl Ether
The synthesis of diaryl ethers, such as 4-Chlorophenyl phenyl ether, is a well-established area

of organic chemistry. The Ullmann condensation is a classical and widely utilized method for

this purpose.

Ullmann Condensation for 4-Chlorophenyl Phenyl Ether
Synthesis
The Ullmann condensation involves the reaction of a phenol with an aryl halide in the presence

of a copper catalyst and a base. For the synthesis of 4-Chlorophenyl phenyl ether, this would

typically involve the reaction of phenol with 1-chloro-4-halobenzene or p-chlorophenol with a

halobenzene.

A general representation of the Ullmann condensation is depicted below:

Phenol

Copper Catalyst
Base

Aryl Halide (e.g., p-Dichlorobenzene)

+

4-Chlorophenyl Phenyl EtherHeat

Click to download full resolution via product page

Caption: Generalized Ullmann Condensation for Diaryl Ether Synthesis.

A specific example involves reacting phenol with p-dichlorobenzene in the presence of a

copper catalyst and a base like sodium hydroxide. The reaction is typically carried out at

elevated temperatures.[9]
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Applications in Research and Drug Development
While direct applications of 4-Chlorophenyl phenyl ether in pharmaceuticals are not extensively

documented, its structural motif is present in various biologically active molecules. Its utility

primarily lies as a building block or intermediate in the synthesis of more complex molecules.

Role as a Chemical Intermediate
The ether linkage and the substituted phenyl rings provide a scaffold that can be further

functionalized. For instance, the aromatic rings can undergo electrophilic substitution reactions,

allowing for the introduction of other functional groups. This makes it a versatile starting

material for creating libraries of compounds for screening in drug discovery programs.

4-chlorophenylethanol, a related structure, serves as a key intermediate in the synthesis of

fungicides like nibenazole.[10] This highlights the potential of chlorophenyl moieties in the

development of bioactive compounds. Similarly, 1-(4-Chlorophenyl)ethanol is a valuable chiral

building block for synthesizing various biologically active molecules, including pharmaceuticals.

[11]

Potential in Medicinal Chemistry
The incorporation of a trifluoromethyl group, often found in modern pharmaceuticals, can

significantly alter a compound's properties such as lipophilicity and metabolic stability.[12]

While not a direct application of 4-chlorophenyl phenyl ether, the principles of modifying

aromatic systems are central to drug design. The chlorophenyl group itself is a common feature

in many drugs, and understanding the chemistry of related simple molecules is foundational.

Safety and Handling
Proper handling and awareness of the potential hazards of 4-Chlorophenyl phenyl ether are

essential in a laboratory setting.

Hazard Identification
According to safety data, 4-Chlorophenyl phenyl ether presents several hazards:

Harmful if swallowed.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://patents.google.com/patent/CN102816051A/en
https://pdf.benchchem.com/1581/A_Comparative_Guide_to_the_Applications_of_1_4_Chlorophenyl_ethanol_in_Drug_Development.pdf
https://www.jelsciences.com/articles/jbres1883.php
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/4-chlorophenylphenyl-ether-unlabeled-ulm-2421-01
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause skin irritation and allergic skin reactions.[3][8]

Causes serious eye damage.[3][8]

May cause respiratory irritation.[8]

Very toxic to aquatic life with long-lasting effects.[2][3]

Recommended Handling Procedures
Given the potential hazards, the following precautions should be taken:

Work in a well-ventilated area, preferably a fume hood.[13]

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves (nitrile is recommended), and a lab coat.[1][13]

Avoid inhalation of vapors and contact with skin and eyes.[13]

Store in a tightly closed container in a cool, dry place away from light and moisture.[1][3]

Conclusion
4-Chlorophenyl phenyl ether is a valuable chemical for researchers and scientists, particularly

those in synthetic and medicinal chemistry. Its well-defined molecular and physical properties,

coupled with established synthesis routes, make it a useful intermediate. While not a

therapeutic agent itself, its structural components are relevant to the design and synthesis of

new chemical entities. A thorough understanding of its properties and adherence to strict safety

protocols are paramount for its effective and safe utilization in a research and development

setting.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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